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Compound of Interest

Compound Name: 1-Chloroethanol

This guide provides a comprehensive overview of the safety information for 1-Chloroethanol,
intended for researchers, scientists, and professionals in drug development. The information is
compiled from various safety data sheets and scientific resources.

Core Safety and Hazard Information

1-Chloroethanol is a halogenated alcohol with the chemical formula C2HsCIO.[1][2] It is
essential to handle this chemical with extreme caution due to its potential health hazards. It is
classified as a toxic substance.[3]

GHS Hazard Statements

While a specific, universally adopted GHS classification for 1-Chloroethanol is not consistently
available across all sources, related compounds and available data suggest the following
hazards are likely. Note that many safety data sheets refer to the more common isomer, 2-
Chloroethanol, which is classified as highly toxic and flammable.[4][5]

Acute Toxicity: Fatal if swallowed, in contact with skin, or if inhaled.[5]

Skin Corrosion/Irritation: May cause skin irritation.

Eye Damage/Irritation: Causes serious eye damage.

Flammability: Flammable liquid and vapor.[4]
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Quantitative Data

The following tables summarize the key quantitative data for 1-Chloroethanol. Note that some

values are predicted.

hvsical and Chemical :

Property Value Source
Molecular Formula C2HsCIO [11[2]
Molecular Weight 80.51 g/mol [1][2][6]
CAS Number 594-01-4 [1][21[7]
Appearance Colorless liquid [3]
Boiling Point 101.6 + 23.0 °C (Predicted) [1][8]
Density 1.136 + 0.06 g/cm3 (Predicted) [1]8]
pKa 12.06 + 0.20 (Predicted) [1][8]
LogP 0.56350 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor 1 0]

Count

Toxicity Data

Detailed toxicological data for 1-Chloroethanol is limited. The data for the closely related

isomer, 2-Chloroethanol, is often cited and is provided here for context, clearly marked as such.
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Parameter Value Species Route Notes
LD50 (2-

89 mg/kg Rat Oral [9]
Chloroethanol)
LD50 (2-

~416 mg/kg Rat (female) Dermal [10]
Chloroethanol)
LD50 (2- , ,

260 mg/kg Guinea Pig Dermal [10]

Chloroethanol)

Exposure Limits

Exposure limits are typically established for more common chemicals. For the isomer 2-

Chloroethanol, the following limits have been set:

Organization

Limit

Notes

OSHA (PEL)

5 ppm (16 mg/m3)

8-hour time-weighted average

(TWA) for skin
NIOSH (REL) 1 ppm (3 mg/m?3) Ceiling limit for skin
ACGIH (TLV) 1 ppm (3.3 mg/m3) Ceiling limit for skin

Experimental Protocols

Detailed experimental protocols for the safety testing of 1-Chloroethanol are not readily

available in the public domain. However, a general approach for assessing the acute dermal

toxicity of a substance like 1-Chloroethanol, based on standard OECD guidelines, is outlined

below.

General Protocol for Acute Dermal Toxicity Study
(Adapted from OECD 402)

o Objective: To determine the acute toxicity of 1-Chloroethanol when applied to the skin.
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» Test Animals: Healthy, young adult rats (e.g., Sprague-Dawley), typically 8-12 weeks old.
Both sexes are used.

e Preparation: Approximately 24 hours before the test, the fur is removed from the dorsal area
of the trunk of the test animals.

e Dose Administration:

o The test substance is applied uniformly over an area that is approximately 10% of the total
body surface area.

o Arange of doses is used to determine the LD50 value.

o The substance is held in contact with the skin with a porous gauze dressing and non-
irritating tape for a 24-hour exposure period.

e Observation:

o Animals are observed for mortality, and signs of toxicity (e.g., changes in skin and fur,
eyes, and mucous membranes, and also respiratory, circulatory, autonomic and central
nervous systems, and somatomotor activity and behavior pattern) at least once a day for
14 days.

o Body weights are recorded weekly.
o At the end of the study, all animals are subjected to gross necropsy.

o Data Analysis: The LD50 is calculated using a standard statistical method (e.g., probit
analysis).

Visualizations
Logical Relationship: First Aid for 1-Chloroethanol
EXxposure

The following diagram illustrates the immediate first aid procedures to be followed in case of
exposure to 1-Chloroethanol.
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Exposure to 1-Chloroethanol
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First Aid Procedures for 1-Chloroethanol Exposure

Experimental Workflow: Handling a Chemical Spill

This diagram outlines a standard workflow for responding to a spill of 1-Chloroethanol.
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1-Chloroethanol Spill Occurs
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Workflow for 1-Chloroethanol Spill Response
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Signaling Pathway: General Cytotoxicity of Halogenated
Hydrocarbons

While a specific signaling pathway for 1-Chloroethanol-induced toxicity is not well-
documented, halogenated hydrocarbons, in general, can induce cytotoxicity through
mechanisms like oxidative stress and covalent binding to cellular macromolecules. The
diagram below illustrates a generalized pathway.
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Generalized Cytotoxicity Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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